Cas no 1207028-98-5 (N-(3-phenylpropyl)cyclopropanesulfonamide)

• Product Name: N-(3-phenylpropyl)cyclopropanesulfonamide
• CAS No: 1207028-98-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5802396
• PubChem ID: 45497295
• Update Time: 2025-06-25

N-(3-phenylpropyl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenylpropyl)cyclopropanesulfonamide
• 1207028-98-5
• F5835-0030
• AKOS024521844

• Inchi： 1S/C12H17NO2S/c14-16(15,12-8-9-12)13-10-4-7-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2
• InChI Key： KRXVMOCNBRRNDK-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(3-phenylpropyl)cyclopropanesulfonamide

Comprehensive Overview of N-(3-phenylpropyl)cyclopropanesulfonamide (CAS No. 1207028-98-5): Properties, Applications, and Research Insights

N-(3-phenylpropyl)cyclopropanesulfonamide (CAS No. 1207028-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This sulfonamide derivative combines a cyclopropane ring with a phenylpropyl side chain, offering a versatile scaffold for drug discovery and material science applications. Researchers are increasingly exploring its role as a sulfonamide-based intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's molecular structure, characterized by the sulfonamide functional group (-SO₂NH-), contributes to its ability to form hydrogen bonds with biological targets, making it valuable for medicinal chemistry applications. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. Its lipophilic properties, imparted by the phenylpropyl moiety, enhance membrane permeability, a critical factor in drug bioavailability optimization.

In agrochemical research, N-(3-phenylpropyl)cyclopropanesulfonamide has been investigated for its role in plant growth regulation and pest resistance. The cyclopropane ring's strain energy is hypothesized to contribute to its bioactivity, offering a sustainable alternative to traditional pesticides. This aligns with the growing demand for eco-friendly crop protection solutions, a hot topic in agricultural biotechnology forums and green chemistry initiatives.

Synthetic methodologies for CAS 1207028-98-5 often involve sulfonylation reactions between cyclopropanesulfonyl chloride and 3-phenylpropylamine under controlled conditions. Advanced techniques like flow chemistry have been employed to improve yield and purity, addressing common challenges in scale-up production. Analytical characterization typically combines NMR spectroscopy (notably ¹H and ¹³C) with high-resolution mass spectrometry (HRMS) for structural confirmation.

From a commercial perspective, N-(3-phenylpropyl)cyclopropanesulfonamide is classified as a high-value fine chemical, with suppliers emphasizing its >98% purity for research applications. Storage recommendations typically suggest inert atmospheres and low temperatures to maintain stability, reflecting its sensitivity to hydrolytic degradation. These handling protocols are frequently discussed in chemical procurement platforms and laboratory safety guidelines.

Emerging applications in material science explore its use as a building block for functional polymers, particularly those requiring sulfonamide linkages for enhanced thermal stability. This intersects with industry interest in high-performance materials for electronics and coatings. Computational studies using molecular docking and QSAR modeling continue to reveal new potential therapeutic targets for this compound family.

Environmental fate studies indicate that 1207028-98-5 undergoes moderate biodegradation under aerobic conditions, prompting ongoing research into green synthesis modifications. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper PPE (personal protective equipment) is recommended during laboratory use, consistent with general chemical hygiene practices.

The patent landscape shows growing interest in N-(3-phenylpropyl)cyclopropanesulfonamide derivatives, particularly in kinase inhibitor formulations (2020-2023 filings). This correlates with rising search trends for targeted cancer therapies and personalized medicine approaches. Academic publications frequently cite its use in structure-activity relationship (SAR) studies for CNS-active compounds.

Future research directions may explore its chiral derivatives for asymmetric synthesis applications, leveraging the cyclopropane ring's stereochemical properties. The compound's drug-likeness parameters (calculated LogP ~2.8, TPSA ~46 Ų) position it favorably for further lead optimization in drug discovery pipelines. These aspects are increasingly relevant to AI-driven drug design platforms and virtual screening methodologies.